
Safeguarding Research: A Comprehensive
Guide to the Proper Disposal of Lanthanum-138

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum-138

Cat. No.: B101452 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radioactive materials are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This document provides essential, step-by-step

guidance for the proper disposal of Lanthanum-138 (¹³⁸La), a naturally occurring radioactive

isotope of Lanthanum. Adherence to these procedures is critical for personnel safety and

environmental protection.

Lanthanum-138 is a primordial radionuclide with an extremely long half-life, which

necessitates a disposal plan that differs significantly from that of short-lived isotopes. The

fundamental principle for managing ¹³⁸La waste is that it cannot be held for decay-in-storage.

Therefore, all waste contaminated with ¹³⁸La must be disposed of through a licensed

radioactive waste disposal service.

Key Radiological Data of Lanthanum-138
A thorough understanding of the radiological properties of Lanthanum-138 is crucial for safe

handling and disposal. The following table summarizes key quantitative data for ¹³⁸La.
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Property Value

Half-life (T½) 1.02 x 10¹¹ years[1][2][3]

Decay Modes Electron Capture (~65.6%) to ¹³⁸Ba[2]

Beta Minus (β⁻) Decay (~34.4%) to ¹³⁸Ce[2]

Gamma Ray Energies 789 keV, 1436 keV[3]

Natural Abundance ~0.09%[1][3]

Experimental Protocols for Safe Disposal
The following protocols provide a detailed methodology for the proper segregation and

preparation of Lanthanum-138 waste for disposal. These steps are designed to be integrated

into standard laboratory safety procedures.

1. Waste Segregation:

Isolate ¹³⁸La Waste: All waste streams containing Lanthanum-138 must be segregated from

non-radioactive waste and from waste containing other radioactive isotopes.[4]

Segregate by Form: Within the ¹³⁸La waste stream, further segregation by physical form is

required.[4] Maintain separate, clearly labeled containers for:

Dry Solid Waste: This includes contaminated personal protective equipment (PPE) such

as gloves and lab coats, absorbent paper, and other solid materials.[4]

Liquid Waste: Aqueous and organic liquid waste containing ¹³⁸La must be collected in

designated, leak-proof carboys.[4] The chemical composition of the liquid waste must be

documented.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

rigid, puncture-resistant container specifically designated for radioactive sharps.[4]

2. Labeling and Documentation:
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Clear Labeling: All ¹³⁸La waste containers must be clearly labeled with the universal radiation

symbol (trefoil), the words "Caution, Radioactive Material," the isotope (Lanthanum-138),

the activity level, and the date.[5]

Maintain a Log: A detailed log must be maintained for each waste container, documenting

the date, amount of activity added, and the initials of the individual who added the waste.

3. Storage Pending Disposal:

Designated Storage Area: Store ¹³⁸La waste in a designated, secure area with restricted

access.

Shielding: While ¹³⁸La is not a high-intensity gamma emitter, appropriate shielding should be

used if significant quantities are accumulated to maintain radiation exposure As Low As

Reasonably Achievable (ALARA).

Secondary Containment: Liquid waste containers must be kept in secondary containment to

prevent spills.[4]

4. Disposal Procedure:

Contact Radiation Safety Officer (RSO): Once a waste container is full, or on a schedule

determined by your institution's policies, contact your facility's Radiation Safety Officer (RSO)

or Environmental Health and Safety (EHS) department.[4][6]

Arrange for Pickup: The RSO or EHS will arrange for the pickup and disposal of the ¹³⁸La

waste through a licensed radioactive waste broker. Do not attempt to dispose of ¹³⁸La waste

through standard laboratory or municipal waste streams.[4]

Disposal Workflow for Lanthanum-138
The following diagram illustrates the logical workflow for the proper disposal of Lanthanum-
138 waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Lanthanum-138 waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Lanthanum-138, protecting both personnel and the environment. Always consult your

institution's specific radiation safety manual and your RSO for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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